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Compound of Interest

Compound Name: Arsenal

Cat. No.: B013267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
transport of the broad-spectrum herbicide imazapyr. The information is compiled from various
scientific sources to assist researchers and professionals in understanding its behavior in
terrestrial and aquatic ecosystems.

Physicochemical Properties

Imazapyr is a weak acid belonging to the imidazolinone chemical class.[1] Its environmental
behavior is significantly influenced by its physicochemical properties, which are summarized in
the table below. The herbicide is highly soluble in water and has a low vapor pressure,
indicating a low potential for volatilization.[1][2] With a pKa of 3.8, imazapyr primarily exists in
its anionic form in most environmental matrices with a pH of 6 or higher.[1]
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Property Value References
Molecular Formula C13H15N303 [1]

Molecular Weight 261.28 g/mol [1][3]

Water Solubility 11,100 - 13,470 mg/L at 25°C [11[3]

Vapor Pressure <1 x 10-7 mm Hg at 60°C [1]

Henry's Law Constant <7 x 10717 atm-m3/mol at 25°C  [1]

pKa 3.8 [1]

Log Pow (n-octanol/water
N o 0.22 at pH 7 and 20°C [1]
partition coefficient)

Environmental Degradation

The primary degradation pathway for imazapyr in the environment is photodegradation,
particularly in aquatic systems. Microbial degradation is the main route of dissipation in soil,
while hydrolysis is generally not a significant process.

Photodegradation

Photolysis is the most significant degradation process for imazapyr in water.[1][4] The half-life
of imazapyr in surface water due to photolysis ranges from approximately 2.5 to 5.3 days.[1][5]
In a study, the photodegradation half-life was reported as 3.7, 5.3, and 2.5 days in distilled
water, pH 5 buffer, and pH 9 buffer, respectively.[6] On the soil surface, photodegradation also
occurs but at a slower rate, with a reported half-life of 149 days on sandy loam.[6] The
presence of humic acids in water can reduce the rate of photodegradation.[7][8]

Microbial Degradation

In soil, microbial degradation is the primary mechanism of imazapyr dissipation.[4][9] The half-
life of imazapyr in soil can vary widely depending on soil characteristics and environmental
conditions, ranging from one to five months.[4][5] Some studies have reported longer half-lives,
from 3 months to 2 years, with one laboratory study finding a half-life of 17 months.[6]
Persistence is generally greater in soils with low microbial activity.[2]
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Hydrolysis

Imazapyr is stable to hydrolysis at environmentally relevant pH values (pH 5-9).[1][10]
Therefore, hydrolysis is not considered a significant degradation pathway for this compound in

the environment.[10]

The major metabolites identified from imazapyr degradation are pyridine hydroxy-dicarboxylic
acid, pyridine dicarboxylic acid, and nicotinic acid.[1]

A summary of imazapyr's half-life in various environmental compartments is presented below.

Environmental . o
Half-Life Conditions References

Compartment

] Distilled water, pH 5
Aqueous Photolysis 2.5-5.3 days [1][6]
and 9 buffers

Soil Photolysis 149 days Sandy loam [6]

) ) i Varies with soil type
Soil (Aerobic) 1 - 5 months (field) N [4115119]
and conditions

Soil (Aerobic) 37 - 121 days Argentinean soils [11]
) ) Laboratory and field
Soil (Aerobic) Up to 2 years ] [6]
studies
Hydrolysis Stable pH 7 [1]

Mobility and Transport

Imazapyr's high water solubility and its anionic nature at typical environmental pH levels
suggest a high potential for mobility in soil.[2] However, its actual mobility can be influenced by
soil properties such as pH, organic matter content, and clay content.

Soil Sorption and Leaching

The soil-water distribution coefficient (Kd) for imazapyr has been reported to range from 0.04 to
3.4.[1] The organic carbon-water partitioning coefficient (Koc) has been reported with values
such as 8.81 and 142 mL/g, suggesting very high to high mobility.[2][10] Sorption of imazapyr is
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influenced by soil pH, with increased adsorption at lower pH values.[12][13] Adsorption is also
influenced by cation exchange capacity and the presence of iron oxides.[13] Despite its
potential for leaching, some studies have shown that imazapyr can be relatively immobile in
certain soil types, with residues remaining in the upper soil layers.[6]

Soil Parameter Value References

Soil-Water Distribution

o 0.04-34 [1]
Coefficient (Kd)

Organic Carbon Partition

o 8.81 - 142 mL/g [2][10]
Coefficient (Koc)

Transport in Water

Due to its high water solubility and weak sorption to sediment, imazapyr can be transported in
surface water.[5] Runoff from treated areas can be a source of surface water contamination.[6]

Bioaccumulation

Imazapyr has a low potential for bioaccumulation in aquatic organisms.[1] This is attributed to
its high water solubility and low n-octanol-to-water partition coefficient.[1] Laboratory studies
with bluegill sunfish, eastern oyster, and grass shrimp have shown bioconcentration factors
(BCF) of less than 1.[1] An estimated BCF of 3 also suggests a low potential for
bioconcentration.[10]

Experimental Protocols

Detailed experimental protocols for key environmental fate studies are crucial for data
interpretation and replication. Below are generalized methodologies for assessing
photodegradation, soil sorption, and microbial degradation of imazapyr.

Aqueous Photodegradation Study

A typical agueous photodegradation study for imazapyr would involve the following steps:

e Preparation of Solutions: Prepare solutions of imazapyr in sterile, buffered, and distilled
water at a known concentration.
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 Incubation: Expose the solutions to a light source that simulates natural sunlight. Control
samples should be kept in the dark.

o Sampling: Collect samples at various time intervals.

e Analysis: Analyze the concentration of imazapyr in the samples using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC).

» Data Analysis: Calculate the rate of degradation and the half-life of imazapyr.

Soil Sorption (Batch Equilibrium) Study

The batch equilibrium method is commonly used to determine the soil sorption coefficient (Kd)
of imazapyr:

» Soil Preparation: Use characterized soil samples, sieved to a uniform size.

o Equilibration: Add a known mass of soil to a solution of imazapyr with a known initial
concentration. Agitate the mixture for a predetermined time to reach equilibrium.

o Separation: Separate the soil from the solution by centrifugation.
e Analysis: Measure the concentration of imazapyr remaining in the solution.

o Calculation: Calculate the amount of imazapyr sorbed to the soil by difference. The Kd is
then calculated as the ratio of the concentration of imazapyr in the soil to the concentration in
the solution at equilibrium.

Aerobic Soil Metabolism Study

This study assesses the rate of microbial degradation of imazapyr in soil:

o Soil Treatment: Treat characterized soil samples with a known concentration of radiolabeled
imazapyr.

 Incubation: Incubate the treated soil in the dark under controlled temperature and moisture
conditions that are optimal for microbial activity. Maintain aerobic conditions by ensuring
adequate air exchange.
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o Sampling: Collect soil samples at various time intervals.

o Extraction and Analysis: Extract imazapyr and its degradation products from the soil
samples. Analyze the extracts to determine the concentration of the parent compound and
metabolites over time.

» Data Analysis: Determine the rate of degradation and the half-life of imazapyr in the soil.

Visualizations

The following diagrams illustrate key aspects of imazapyr's environmental fate and the

methodologies used to study them.
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Figure 1: Degradation pathways of imazapyr in the environment.
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Figure 2: Experimental workflow for a soil sorption study.
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Figure 3: Environmental fate and transport of imazapyr.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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